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Compound of Interest

Compound Name: 1,2,3-Trichlorobenzene

Cat. No.: B151671 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the safe disposal of 1,2,3-
Trichlorobenzene, a compound that requires careful management due to its hazardous

characteristics.

Immediate Safety and Handling Protocols
Before beginning any disposal-related activities, it is crucial to be familiar with the safety

precautions for handling 1,2,3-Trichlorobenzene. This substance is harmful if swallowed and

can cause irritation to the eyes, skin, and respiratory system.[1] It is also very toxic to aquatic

life with long-lasting effects.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Use a P2 filter respirator for harmful particles, especially when

dealing with dust or aerosols.[1][4][5] Work in a well-ventilated area or use local exhaust

ventilation.[3]

Step-by-Step Disposal Procedure
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The disposal of 1,2,3-Trichlorobenzene must be conducted in accordance with federal, state,

and local hazardous waste regulations.[2][3] Chemical waste generators are responsible for

correctly classifying their waste.[2][3]

1. Waste Identification and Classification:

1,2,3-Trichlorobenzene is classified as a hazardous waste.

It is transported under the shipping name "TOXIC SOLIDS, ORGANIC, N.O.S." with UN

Number UN2811.[3]

2. Collection and Storage:

Collect waste 1,2,3-Trichlorobenzene in a suitable, tightly closed container.[3]

Store the container in a cool, dry, well-ventilated area away from incompatible substances

such as strong oxidizing agents and acids.[3]

Label the container clearly as "Hazardous Waste" and include the chemical name "1,2,3-
Trichlorobenzene."

3. Spill Management:

In the event of a spill, avoid generating dust.[3] If appropriate, moisten the spilled solid to

prevent it from becoming airborne.[1][4][5][6]

Scoop up the spilled material with a non-sparking tool and place it into a suitable container

for disposal.[3]

For small spills, you can dampen the solid with acetone and transfer it to a suitable

container. Use absorbent paper dampened with acetone to clean up any remaining material.

[7]

Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual

disposal.[7]

Wash the contaminated area with a strong soap and water solution.[7]
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4. Final Disposal:

The recommended method for the disposal of 1,2,3-Trichlorobenzene is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[4]

Do not dispose of this chemical into the environment or down the drain.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for 1,2,3-Trichlorobenzene relevant to

its handling and disposal.

Property Value Source

Oral LD50 (rat) 1830 mg/kg [3]

Flash Point 113 °C (235.4 °F) [4]

Autoignition Temperature > 500 °C (932 °F) [4]

Boiling Point 218 °C [4]

Melting Point 53.5 °C [4]

log Kow (Octanol/water

partition coefficient)
4.05 [1][6]

Disposal Workflow Diagram
The logical steps for the proper disposal of 1,2,3-Trichlorobenzene are illustrated in the

workflow diagram below.
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Caption: Workflow for the safe disposal of 1,2,3-Trichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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